Cas no 904812-56-2 (1-(3,4-dimethylphenyl)-N-(4-acetamidophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-N-(4-acetamidophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 904812-56-2
• MF: C₂₀H₂₁N₅O₂
• MW: 363.413043737412
• CID: 5426520
• PubChem ID: 9151736
• Update Time: 2023-11-21

1-(3,4-dimethylphenyl)-N-(4-acetamidophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0608353-1
• F3273-0168
• STK952007
• 904812-56-2
• N-(4-acetamidophenyl)-1-(3,4-dimethylphenyl)-5-methyltriazole-4-carboxamide
• AKOS002308914
• N-(4-{[1-(3,4-Dimethylphenyl)-5-methyl-1,2,3-triazol-4-yl]carbonylamino}phenyl)acetamide
• N-[4-(acetylamino)phenyl]-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 1-(3,4-dimethylphenyl)-N-(4-acetamidophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• N-(4-acetamidophenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C20H21N5O2/c1-12-5-10-18(11-13(12)2)25-14(3)19(23-24-25)20(27)22-17-8-6-16(7-9-17)21-15(4)26/h5-11H,1-4H3,(H,21,26)(H,22,27)
• InChI Key： AWGBTABSAYIPER-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(C)=C(C(NC2=CC=C(NC(C)=O)C=C2)=O)N=N1

Computed Properties

• Exact Mass: 363.16952493g/mol
• Monoisotopic Mass: 363.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.46±0.70(Predicted)